Cas no 2246396-14-3 ((Z)-4,4,5,5-Tetramethyl-2-((2-methylcyclopentylidene)methyl)-1,3,2-dioxaborolane)

(Z)-4,4,5,5-Tetramethyl-2-((2-methylcyclopentylidene)methyl)-1,3,2-dioxaborolane is a cyclic boronate ester featuring a sterically hindered dioxaborolane framework with a (Z)-configured exocyclic alkene substituent. This structure enhances its stability while maintaining reactivity in cross-coupling reactions, such as Suzuki-Miyaura couplings. The tetramethyl substitution on the dioxaborolane ring improves hydrolytic stability, and the 2-methylcyclopentylidene moiety offers controlled steric influence for selective transformations. Its well-defined geometry and electron density distribution make it suitable for applications in asymmetric synthesis and organoboron chemistry. The compound is particularly valuable in pharmaceutical and materials science research, where precise boron incorporation is required.
(Z)-4,4,5,5-Tetramethyl-2-((2-methylcyclopentylidene)methyl)-1,3,2-dioxaborolane structure
2246396-14-3 structure
Product Name:(Z)-4,4,5,5-Tetramethyl-2-((2-methylcyclopentylidene)methyl)-1,3,2-dioxaborolane
CAS No:2246396-14-3
MF:C13H23BO2
MW:222.131524324417
CID:6037143
PubChem ID:165878492
Update Time:2025-05-30

(Z)-4,4,5,5-Tetramethyl-2-((2-methylcyclopentylidene)methyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • (Z)-4,4,5,5-Tetramethyl-2-((2-methylcyclopentylidene)methyl)-1,3,2-dioxaborolane
    • 2246396-14-3
    • EN300-703508
    • 4,4,5,5-tetramethyl-2-{[(1Z)-2-methylcyclopentylidene]methyl}-1,3,2-dioxaborolane
    • Inchi: 1S/C13H23BO2/c1-10-7-6-8-11(10)9-14-15-12(2,3)13(4,5)16-14/h9-10H,6-8H2,1-5H3/b11-9-
    • InChI Key: IWVYKDXKLDPBST-LUAWRHEFSA-N
    • SMILES: O1B(/C=C2/CCCC/2C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 222.1791101g/mol
  • Monoisotopic Mass: 222.1791101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

(Z)-4,4,5,5-Tetramethyl-2-((2-methylcyclopentylidene)methyl)-1,3,2-dioxaborolane Pricemore >>

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Additional information on (Z)-4,4,5,5-Tetramethyl-2-((2-methylcyclopentylidene)methyl)-1,3,2-dioxaborolane

Comprehensive Overview of (Z)-4,4,5,5-Tetramethyl-2-((2-methylcyclopentylidene)methyl)-1,3,2-dioxaborolane (CAS No. 2246396-14-3)

(Z)-4,4,5,5-Tetramethyl-2-((2-methylcyclopentylidene)methyl)-1,3,2-dioxaborolane (CAS No. 2246396-14-3) is a specialized boron-containing compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in organic synthesis and material science. This compound, often referred to as a dioxaborolane derivative, features a cyclopentylidene moiety and a tetramethyl-substituted dioxaborolane ring, making it a valuable intermediate in the development of advanced materials and pharmaceuticals.

The growing interest in boron-based compounds like CAS No. 2246396-14-3 stems from their versatility in cross-coupling reactions, a topic frequently searched by chemists and researchers. These reactions are pivotal in constructing complex molecular architectures, particularly in drug discovery and agrochemical development. The (Z)-configuration of this compound further enhances its stereoselectivity, a feature highly sought after in asymmetric synthesis.

In the context of sustainable chemistry, (Z)-4,4,5,5-Tetramethyl-2-((2-methylcyclopentylidene)methyl)-1,3,2-dioxaborolane aligns with the industry's shift toward green solvents and catalyst-free reactions. Recent studies highlight its compatibility with biodegradable reaction media, addressing the demand for eco-friendly synthetic protocols. This aligns with trending searches on "green chemistry alternatives" and "low-toxicity reagents."

Another hot topic where this compound finds relevance is in the field of organic electronics. Its boron-embedded structure contributes to electron-deficient properties, making it a candidate for OLED materials and photovoltaic devices. Researchers exploring "boron in optoelectronics" or "high-performance organic semiconductors" will find this compound particularly intriguing.

From a synthetic perspective, the stability of CAS No. 2246396-14-3 under ambient conditions is a notable advantage. Unlike many boronic esters, it exhibits remarkable resistance to hydrolysis, a property frequently queried in forums discussing "hydrolysis-resistant boron reagents." This stability simplifies storage and handling, reducing operational costs in industrial settings.

In pharmaceutical research, the compound's methylcyclopentylidene group offers a sterically hindered environment, which can influence the selectivity of enzyme inhibition or receptor binding. Queries like "boron in drug design" or "steric effects in medicinal chemistry" often lead to discussions involving such structurally nuanced molecules.

To summarize, (Z)-4,4,5,5-Tetramethyl-2-((2-methylcyclopentylidene)methyl)-1,3,2-dioxaborolane (CAS No. 2246396-14-3) represents a multifaceted tool for modern chemistry. Its applications span from sustainable synthesis to cutting-edge materials, resonating with today's scientific priorities. As research continues, this compound is poised to play an even greater role in addressing global challenges through innovative chemistry.

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